
4-Methylbenzyl acetate CAS number and
synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylbenzyl acetate

Cat. No.: B1678904 Get Quote

4-Methylbenzyl Acetate: A Technical Overview
CAS Number: 2216-45-7

Synonyms: p-Methylbenzyl acetate, Acetic acid 4-methylbenzyl ester, p-Tolylbenzyl acetate, (4-

Methylphenyl)methyl acetate

This technical guide provides a comprehensive overview of 4-Methylbenzyl acetate, a

compound of interest for researchers, scientists, and professionals in drug development. This

document details its chemical and physical properties, outlines a common synthesis protocol,

and discusses its analytical determination.

Core Data
4-Methylbenzyl acetate is an organic compound with a range of applications, primarily in the

fragrance and flavor industries.[1] Below is a summary of its key quantitative data.
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Property Value Reference

Molecular Formula C10H12O2 [2]

Molecular Weight 164.20 g/mol [2]

Boiling Point 224-225 °C at 760 mmHg [3]

Density 1.03 g/cm³ [2]

Refractive Index 1.501 [2]

LogP 2.39 [2]

Solubility
Almost insoluble in water;

soluble in alcohol and oils.
[2]

Synthesis Protocol
A common method for the synthesis of 4-Methylbenzyl acetate is through the acetylation of 4-

methylbenzyl alcohol.[2] The following is a representative experimental protocol.

Materials:

4-Methylbenzyl alcohol

Acetic anhydride

Pyridine (catalyst)

Diethyl ether (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Heating mantle and magnetic stirrer

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

methylbenzyl alcohol in diethyl ether.

Add a stoichiometric excess of acetic anhydride to the solution.

Slowly add a catalytic amount of pyridine to the reaction mixture.

Heat the mixture to reflux and maintain for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully quench the excess acetic anhydride by slowly adding saturated sodium

bicarbonate solution until effervescence ceases.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude 4-Methylbenzyl acetate.

The crude product can be further purified by vacuum distillation or column chromatography.

Analytical Methodology
High-performance liquid chromatography (HPLC) is a suitable method for the analysis of 4-
Methylbenzyl acetate.[4]

HPLC Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water is typically used.

Detection: UV detection at a wavelength of approximately 254 nm.

Injection Volume: 10-20 µL
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Flow Rate: 1.0 mL/min

This method can be adapted for purity assessment and quantification of 4-Methylbenzyl
acetate in various matrices.

Biological Activity and Drug Development
Applications
Currently, there is limited publicly available information regarding the specific biological

activities of 4-Methylbenzyl acetate in the context of drug development. Toxicological studies

have been conducted, primarily to assess its safety as a fragrance ingredient.[5] These studies

indicate low acute toxicity.[1] However, its pharmacological effects and potential as a

therapeutic agent have not been extensively investigated. Researchers interested in this

compound for drug development purposes would need to conduct exploratory studies to

determine any relevant biological targets or pathways.

Visualizations
As there are no established signaling pathways involving 4-Methylbenzyl acetate in the

current body of scientific literature, the following diagram illustrates a generalized workflow for

its chemical synthesis.
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Synthesis of 4-Methylbenzyl Acetate
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Methylbenzyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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